Cas no 2411333-18-9 (Methyl (E)-4-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperidin-1-yl]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperidin-1-yl]-4-oxobut-2-enoate
• CAS No: 2411333-18-9
• MF: C₁₈H₂₄N₄O₄
• MW: 360.407564163208
• CID: 5359230
• PubChem ID: 146099538
• Update Time: 2025-10-12

Methyl (E)-4-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperidin-1-yl]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl (E)-4-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperidin-1-yl]-4-oxobut-2-enoate
• Z4097795228
• methyl (2E)-4-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperidin-1-yl}-4-oxobut-2-enoate

• Inchi： 1S/C18H24N4O4/c1-25-17(24)3-2-16(23)22-8-5-14(6-9-22)18-19-7-4-15(20-18)21-10-12-26-13-11-21/h2-4,7,14H,5-6,8-13H2,1H3/b3-2+
• InChI Key： JUCSRBCCNOHIGR-NSCUHMNNSA-N
• SMILES： O1CCN(CC1)C1=CC=NC(C2CCN(C(/C=C/C(=O)OC)=O)CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 513
• XLogP3: 0.5
• Topological Polar Surface Area: 84.9

Additional information on Methyl (E)-4-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperidin-1-yl]-4-oxobut-2-enoate

Research Brief on Methyl (E)-4-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperidin-1-yl]-4-oxobut-2-enoate (CAS: 2411333-18-9)

The compound Methyl (E)-4-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperidin-1-yl]-4-oxobut-2-enoate (CAS: 2411333-18-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a morpholine-substituted pyrimidine ring and a piperidine-linked α,β-unsaturated ester, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of kinase inhibition and targeted cancer therapy.

Recent synthetic efforts have optimized the production of Methyl (E)-4-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperidin-1-yl]-4-oxobut-2-enoate, with improved yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These advancements are critical for its application in preclinical and clinical studies, where reproducibility and quality control are paramount.

In terms of biological activity, Methyl (E)-4-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperidin-1-yl]-4-oxobut-2-enoate has demonstrated potent inhibitory effects against specific kinases, particularly those involved in oncogenic signaling pathways. In vitro studies have revealed its ability to selectively target and inhibit the activity of kinases such as PI3K and mTOR, which are often dysregulated in various cancers. These findings suggest that the compound could serve as a valuable lead molecule for the development of novel anticancer agents.

Further investigations into the mechanism of action have elucidated the compound's ability to induce apoptosis and inhibit cell proliferation in cancer cell lines. Molecular docking studies have provided insights into its binding interactions with kinase domains, highlighting key residues involved in its inhibitory activity. These structural insights are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

In addition to its anticancer potential, Methyl (E)-4-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperidin-1-yl]-4-oxobut-2-enoate has also been explored for its anti-inflammatory and immunomodulatory properties. Preliminary studies indicate that the compound can modulate the activity of immune cells and reduce the production of pro-inflammatory cytokines, suggesting its potential utility in treating inflammatory and autoimmune disorders.

Despite these promising findings, challenges remain in the development of Methyl (E)-4-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperidin-1-yl]-4-oxobut-2-enoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Ongoing research is focused on improving the pharmacokinetic properties of the compound and evaluating its efficacy in animal models of disease.

In conclusion, Methyl (E)-4-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperidin-1-yl]-4-oxobut-2-enoate represents a promising candidate for drug development, with potential applications in oncology and immunology. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for its translation into clinical applications. The compound's unique structural and functional properties make it a valuable subject of study in the field of chemical biology and pharmaceutical research.